Cas no 279683-49-7 (2-(4-Fluorophenyl)propanal)

• Product Name: 2-(4-Fluorophenyl)propanal
• CAS No: 279683-49-7
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 248254
• PubChem ID: 39235338
• Update Time: 2024-02-29

2-(4-Fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde,4-fluoro-a-methyl-, (aS)-
• (S)-2-(4-Fluorophenyl)propanal
• 2-(4-fluorophenyl)propanal
• 2-(4-fluoro-phenyl)-propionaldehyde
• NE26784
• Benzeneacetaldehyde,4-fluoro-a-methyl-, (-)-
• 2-(4-Fluorophenyl)propanal

• Inchi： 1S/C9H9FO/c1-7(6-11)8-2-4-9(10)5-3-8/h2-7H,1H3
• InChI Key： AANCPBXTNIZNIJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C=O)C

Computed Properties

• Exact Mass: 152.064
• Monoisotopic Mass: 152.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes